Cas no 1142946-01-7 (4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine)

• Product Name: 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• CAS No: 1142946-01-7
• MF: C₂₂H₂₃N₅OS
• MW: 405.515922784805
• CID: 842656
• PubChem ID: 25227443
• Update Time: 2025-06-20

4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• 4-(4-methylthiophen-2-yl)-N-[4-(morpholin-4-ylmethyl)phenyl]-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• 7H-Pyrrolo[2,3-d]pyrimidin-2-amine, 4-(4-methyl-2-thienyl)-N-[4-(4-morpholinylmethyl)phenyl]-
• AK126778
• KB-238479
• SureCN4073485
• TG101831
• DTXSID10649388
• 1142946-01-7
• SCHEMBL4073485
• 4-(4-Methylthiophen-2-yl)-N-{4-[(morpholin-4-yl)methyl]phenyl}-7H-pyrrolo[2,3-d]pyrimidin-2-amine

• MDL： MFCD16877478
• Inchi： 1S/C22H23N5OS/c1-15-12-19(29-14-15)20-18-6-7-23-21(18)26-22(25-20)24-17-4-2-16(3-5-17)13-27-8-10-28-11-9-27/h2-7,12,14H,8-11,13H2,1H3,(H2,23,24,25,26)
• InChI Key： PDPDADAQKFRHGW-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1C2C=CNC=2N=C(N=1)NC1C=CC(=CC=1)CN1CCOCC1

Computed Properties

• Exact Mass: 405.162
• Monoisotopic Mass: 405.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.3A^2
• XLogP3: 3.7

Additional information on 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine

4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine: A Comprehensive Overview

The compound 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine, identified by its CAS Registry Number 1142946-01-7, represents a unique entity in the realm of organic chemistry. This molecule belongs to a class of compounds known as pyrrolo[2,3-d]pyrimidines, which have garnered significant attention due to their potential applications in pharmaceuticals and biomedicine.

Pyrrolo[2,3-d]pyrimidin-2-amine derivatives are known for their versatile pharmacological profiles. The presence of the morpholinomethyl group at the para position on the phenyl ring introduces significant structural diversity and enhances the molecule's ability to interact with biological systems. Additionally, the 4-Methylthiophen-2-yl substituent contributes to the compound's electronic properties and stability.

Recent studies have highlighted the importance of pyrrolo[2,3-d]pyrimidines in drug discovery. These molecules are being explored for their potential as kinase inhibitors, a critical area of research given their role in diseases such as cancer and inflammatory disorders. The combination of morpholinomethyl and thiophene moieties in this compound may offer enhanced selectivity and efficacy in targeting specific kinases.

One of the most promising aspects of 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine is its structural adaptability. The pyrrolo[2,3-d]pyrimidine core provides a rigid yet flexible framework that can be further functionalized to optimize bioavailability and pharmacokinetics. This makes it an attractive candidate for rational drug design.

Research into kinase inhibitors has seen remarkable progress in recent years. The integration of morpholinomethyl groups into such compounds has been shown to improve solubility and membrane permeability, which are crucial factors in drug development. Moreover, the thiophene ring introduces aromaticity and hydrophobicity, potentially aiding in receptor binding and increasing the compound's therapeutic window.

Another critical area of investigation is the biological activity of this compound. Preclinical studies suggest that 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine exhibits potent inhibitory effects on various kinases, including those implicated in cancer signaling pathways. This underscores its potential as a therapeutic agent in oncology.

Furthermore, the morpholinomethyl substituent is known to enhance metabolic stability, a key factor in determining a drug's efficacy and safety profile. By reducing susceptibility to hepatic metabolism, this group may contribute to prolonged plasma half-life and reduced toxicity.

The development of pyrrolo[2,3-d]pyrimidine-based drugs is also benefiting from advancements in computational chemistry and crystallography. These tools enable researchers to gain deeper insights into the molecular interactions governing kinase inhibition, facilitating the design of more effective therapies.

In summary, 4-(4-Methylthiophen-2-yl)-N-(4-(morpholinomethyl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine is a highly promising compound with significant potential in the field of pharmaceuticals. Its unique combination of structural features and biological properties positions it as a valuable asset in the quest for novel therapeutic agents.